Cas no 5708-20-3 ( )
structure
Product Name:
CAS No:5708-20-3
MF:C20H12N2O3
MW:328.32088470459
CID:946461
PubChem ID:5359132
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6-hydroxy-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
- DTXSID20418582
- 5708-20-3
- NSC 297816
- NSC-297816
- NSC297816
-
-
- Inchi: 1S/C20H12N2O3/c23-18-10-5-1-4-8-14(10)22-17-12(18)9-15-16(20(17)25)19(24)11-6-2-3-7-13(11)21-15/h1-9,25H,(H,21,24)(H,22,23)
- InChI Key: GVSKEALMUDSJFY-UHFFFAOYSA-N
- SMILES: OC1C2=C(C(C3C=CC=CC=3N2)=O)C=C2C=1C(C1C=CC=CC=1N2)=O
Computed Properties
- Exact Mass: 328.08486
- Monoisotopic Mass: 328.084792
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4
- XLogP3: 4.2
Experimental Properties
- Density: 1.451
- Boiling Point: 570.4°C at 760 mmHg
- Flash Point: 298.8°C
- Refractive Index: 1.728
- PSA: 78.43
- LogP: 3.38160
Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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